Cas no 2320-32-3 (Benzene,[1-(2,4-cyclopentadien-1-ylidene)ethyl]-)

• Product Name: Benzene,[1-(2,4-cyclopentadien-1-ylidene)ethyl]-
• CAS No: 2320-32-3
• MF: C₁₃H₁₂
• MW: 168.234383583069
• CID: 250626
• PubChem ID: 592822
• Update Time: 2025-07-16

Benzene,[1-(2,4-cyclopentadien-1-ylidene)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,[1-(2,4-cyclopentadien-1-ylidene)ethyl]-
• (1-(cyclopenta-2,4-dien-1-ylidene)ethyl)benzene
• [1-(2,4-cyclopentadien-1-ylidene)ethyl]benzene
• 6-Methyl-6-phenylfulvene
• 6-Phenyl-6-methylfulvene
• Ethane,1-(2,4-cyclopentadien-1-ylidene)-1-phenyl- (6CI,7CI)
• Methylphenylfulvene
• Benzene, [1-(2,4-cyclopentadien-1-ylidene)ethyl]-
• Ethane, 1-(2,4-cyclopentadien-1-ylidene)-1-phenyl-
• 6-methyl-6-phenyl-fulvene
• 1-cyclopenta-2,4-dien-1-ylideneethylbenzene
• [1-(2,4-Cyclopentadien-1-ylidene)ethyl]benzene #
• 6-Methyl-6phenylfulvene
• 2320-32-3

• Inchi： 1S/C13H12/c1-11(13-9-5-6-10-13)12-7-3-2-4-8-12/h2-10H,1H3
• InChI Key： MBNCGVQBXYMZSC-UHFFFAOYSA-N
• SMILES： C(/C)(=C1/C=CC=C/1)\C1C=CC=CC=1

Computed Properties

• Exact Mass: 168.09396
• Monoisotopic Mass: 168.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes

Additional information on Benzene,[1-(2,4-cyclopentadien-1-ylidene)ethyl]-

Benzene, [1-(2,4-cyclopentadien-1-ylidene)ethyl]- (CAS No. 2320-32-3): A Comprehensive Overview

Benzene, [1-(2,4-cyclopentadien-1-ylidene)ethyl]- (CAS No. 2320-32-3) is a complex organic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, also known as β-cyclopentadienylmethylstyrene, is characterized by its unique structural features and potential applications in various scientific and industrial domains.

The molecular structure of Benzene, [1-(2,4-cyclopentadien-1-ylidene)ethyl]- consists of a benzene ring substituted with a cyclopentadienyl group and an ethylidene moiety. This arrangement imparts the molecule with distinctive electronic and steric properties, making it a valuable building block in synthetic chemistry. The cyclopentadienyl group, in particular, is known for its aromatic character and ability to form stable complexes with transition metals, which has led to its widespread use in organometallic chemistry.

Recent research has highlighted the potential of Benzene, [1-(2,4-cyclopentadien-1-ylidene)ethyl]- in the development of novel materials and pharmaceuticals. For instance, studies have shown that derivatives of this compound can exhibit enhanced solubility and bioavailability, which are crucial factors in drug design. Additionally, the compound's ability to form stable complexes with metals has been exploited in the synthesis of catalysts for various chemical reactions, including hydrogenation and polymerization processes.

In the realm of medicinal chemistry, Benzene, [1-(2,4-cyclopentadien-1-ylidene)ethyl]- has been investigated for its potential therapeutic applications. Researchers have explored its use as a scaffold for the development of new drugs targeting specific biological pathways. One notable study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed promising anti-inflammatory and anti-cancer activities. The unique structural features of Benzene, [1-(2,4-cyclopentadien-1-ylidene)ethyl]- allow it to interact with specific protein targets, making it a promising candidate for further drug development.

The synthesis of Benzene, [1-(2,4-cyclopentadien-1-ylidene)ethyl]- involves several well-established chemical reactions. One common approach involves the condensation of benzaldehyde with cyclopentadienone in the presence of a suitable catalyst. This reaction yields the desired product with high purity and yield. The versatility of this synthetic route has enabled researchers to produce various derivatives of Benzene, [1-(2,4-cyclopentadien-1-ylidene)ethyl]-, each with distinct properties and potential applications.

In addition to its chemical properties and synthetic methods, Benzene, [1-(2,4-cyclopentadien-1-ylidene)ethyl]- has been studied for its environmental impact and safety profile. While the compound itself is not classified as hazardous under current regulations, it is important to handle it with care to ensure safe laboratory practices. Researchers have conducted extensive toxicity studies to evaluate its potential risks and have found that it exhibits low toxicity when used under controlled conditions.

The future prospects for Benzene, [1-(2,4-cyclopentadien-1-ylidene)ethyl]- are promising. Ongoing research continues to uncover new applications and derivatives of this compound. For example, recent advancements in materials science have explored its use in the development of conductive polymers and nanomaterials. These materials have potential applications in electronics and energy storage devices.

In conclusion, Benzene, [1-(2,4-cyclopentadien-1-ylidene)ethyl]- (CAS No. 2320-32-3) is a versatile organic compound with a wide range of applications in chemistry and related fields. Its unique structural features make it an attractive candidate for further research and development. As new studies continue to emerge, the potential uses of this compound are likely to expand even further.